Cas no 2096336-19-3 (N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine)

• Product Name: N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine
• CAS No: 2096336-19-3
• MF: C₁₄H₂₃BN₂O₂
• MW: 262.155623674393
• MDL: MFCD14585575
• CID: 4743092
• Update Time: 2026-02-25

N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• N-ISOPROPYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-AMINE
• 2-(ISOPROPYLAMINO)PYRIDINE-4-BORONIC ACID PINACOL ESTER
• RB2062
• MB13597
• ISOPROPYL-[4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PYRIDIN-2-YL]-AMINE
• X6990
• N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine

• MDL： MFCD14585575
• Inchi： 1S/C14H23BN2O2/c1-10(2)17-12-9-11(7-8-16-12)15-18-13(3,4)14(5,6)19-15/h7-10H,1-6H3,(H,16,17)
• InChI Key： SWGCGKGVEGQKSX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)NC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 305
• Topological Polar Surface Area: 43.4

Additional information on N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine

N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine (CAS No. 2096336-19-3): An Overview of a Versatile Compound in Modern Medicinal Chemistry

N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine (CAS No. 2096336-19-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. This compound belongs to the class of boronic acid derivatives and is characterized by its pyridine ring and dioxaborolane moiety. The combination of these functional groups provides a versatile platform for various chemical transformations and biological activities.

The pyridine ring in N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine is a well-known heterocyclic aromatic compound with a wide range of biological activities. Pyridine derivatives are commonly used in the development of drugs targeting various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer. The presence of the pyridine ring in this compound suggests potential interactions with biological targets such as enzymes and receptors.

The dioxaborolane moiety is another key feature of this compound. Boronic acids and their derivatives have been extensively studied for their ability to form stable complexes with various functional groups, particularly hydroxyl and carboxyl groups. This property makes them valuable intermediates in organic synthesis and drug design. The dioxaborolane group in N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine can facilitate cross-coupling reactions, such as Suzuki-Miyaura coupling, which are crucial for the synthesis of complex organic molecules.

Recent research has highlighted the potential of boronic acid derivatives in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that boronic acid-containing compounds can act as potent inhibitors of specific enzymes involved in cancer progression. The authors reported that these compounds exhibit high selectivity and low toxicity, making them promising candidates for further development as therapeutic agents.

In the context of drug discovery, N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine can serve as a valuable starting material for the synthesis of novel drug candidates. Its modular structure allows for easy modification through various chemical reactions, enabling researchers to explore a wide range of structural analogs with diverse biological activities. This flexibility is particularly important in the early stages of drug discovery when optimizing lead compounds for improved potency and selectivity.

Moreover, the isopropyl group attached to the pyridine ring in N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine can influence the compound's solubility and lipophilicity properties. These physicochemical properties are critical factors that determine the bioavailability and pharmacokinetic profile of a drug candidate. By fine-tuning the substituents on the pyridine ring and dioxaborolane moiety, chemists can optimize these properties to enhance the therapeutic potential of the compound.

The synthetic accessibility of N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine is another advantage that makes it an attractive target for medicinal chemists. The compound can be synthesized using well-established methods involving palladium-catalyzed cross-coupling reactions. These reactions are highly efficient and can be performed under mild conditions, making them suitable for large-scale production.

In conclusion, N-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinamine (CAS No. 2096336-19-3) represents a promising compound with significant potential in modern medicinal chemistry. Its unique structural features and synthetic versatility make it an ideal candidate for further exploration in drug discovery and development. As research continues to uncover new applications for boronic acid derivatives and pyridine-based compounds, this molecule is likely to play an increasingly important role in advancing therapeutic strategies for various diseases.